Cas no 53905-72-9 (2,4-Cyclopentadien-1-one, 2,2'-(1,4-phenylene)bis[3,4,5-triphenyl-)

2,4-Cyclopentadien-1-one, 2,2'-(1,4-phenylene)bis[3,4,5-triphenyl- structure
53905-72-9 structure
Product Name:2,4-Cyclopentadien-1-one, 2,2'-(1,4-phenylene)bis[3,4,5-triphenyl-
CAS No:53905-72-9
MF:C52H34O2
MW:690.825173854828
CID:356095
PubChem ID:71364979
Update Time:2025-04-19

2,4-Cyclopentadien-1-one, 2,2'-(1,4-phenylene)bis[3,4,5-triphenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-[4-(5-oxo-2,3,4-triphenylcyclopenta-1,3-dien-1-yl)phenyl]-3,4,5-triphenylcyclopenta-2,4-dien-1-one
    • SCHEMBL20160837
    • 2,2'-(1,4-Phenylene)bis(3,4,5-triphenylcyclopenta-2,4-dien-1-one)
    • 53905-72-9
    • DTXSID90788421
    • 2,4-Cyclopentadien-1-one, 2,2'-(1,4-phenylene)bis[3,4,5-triphenyl-
    • Inchi: 1S/C52H34O2/c53-51-47(39-27-15-5-16-28-39)43(35-19-7-1-8-20-35)45(37-23-11-3-12-24-37)49(51)41-31-33-42(34-32-41)50-46(38-25-13-4-14-26-38)44(36-21-9-2-10-22-36)48(52(50)54)40-29-17-6-18-30-40/h1-34H
    • InChI Key: CEQXMUDITQXHDT-UHFFFAOYSA-N
    • SMILES: O=C1C(C2C=CC=CC=2)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=C1C1C=CC(=CC=1)C1C(C(C2C=CC=CC=2)=C(C2C=CC=CC=2)C=1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 690.25602
  • Monoisotopic Mass: 690.255880323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 54
  • Rotatable Bond Count: 8
  • Complexity: 1370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.9
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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